3-(Bromomethyl)-5-fluorobenzoic acid

• IUPAC Name: 3-(bromomethyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C8H6BrFO2/c9-4-5-1-6(8(11)12)3-7(10)2-5/h1-3H,4H2,(H,11,12)
• InChI Key: SSVXNXIMHOOTSB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(=O)O)F)CBr
• Molecular Formula: C8H6BrFO2
• Molecular Weight: 233.03 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves multi-step reactions. For example, “3-(bromomethyl)-N-ethylbenzamide” is synthesized through a multi-step reaction starting from 3-nitrobenzoic acid. The synthesis involves the formation of an intermediate compound, followed by the bromination of the compound, and then the reduction of the nitro group.

Chemical Reactions Analysis

The Suzuki–Miyaura (SM) cross-coupling is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction. It’s success originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent.

Scientific Research Applications

Radioligand Synthesis for Brain Imaging

"3-(Bromomethyl)-5-fluorobenzoic acid" and its derivatives have been utilized in the synthesis of radioligands, specifically for imaging brain metabotropic glutamate 5 receptors (mGluR5) with positron emission tomography (PET). The development of [11C]SP203, synthesized through cross-coupling reactions involving bromo precursors, exemplifies the use of bromomethylated benzoic acids in generating radioligands that provide significant signals for mGluR5 in the brain. This advancement enables non-invasive imaging of brain receptors, offering insights into neurological conditions and potential therapeutic targets (Siméon et al., 2012).

High Temperature Proton Exchange Membrane Fuel Cells

In another application, derivatives of "3-(Bromomethyl)-5-fluorobenzoic acid" have been employed as crosslinkers to enhance the properties of polybenzimidazole (PBI) membranes for high-temperature proton exchange membrane fuel cells (HT-PEMFCs). These crosslinkers contribute to creating more free volume for acid doping, improving the membrane's mechanical strength, thermal stability, and conductivity. This research underlines the potential of bromomethylated compounds in developing advanced materials for sustainable energy technologies (Yang et al., 2018).

Synthesis of Heterocycles

Furthermore, "3-(Bromomethyl)-5-fluorobenzoic acid" serves as a precursor in the synthesis of complex heterocycles. For instance, the regioselective 5-exo-dig bromocyclization of 2-alkynylbenzoic acids has led to the creation of 3-(bromomethylene)isobenzofuran-1(3H)-ones, showcasing a method for producing heterocycles that could be further elaborated into various pharmacologically relevant structures. This demonstrates the compound's role in facilitating the development of new organic molecules with potential applications in pharmaceuticals and materials science (Zheng et al., 2019).

Fluorescent Quenching Detection

Additionally, derivatives of "3-(Bromomethyl)-5-fluorobenzoic acid" have been identified as critical components in the development of fluorescent sensors. These sensors are capable of detecting substances like 2,4,6-trinitrophenol (TNP) and acetate ions, highlighting the compound's utility in analytical chemistry for environmental monitoring and safety applications (Ni et al., 2016).

Organic Synthesis Intermediates

Safety and Hazards

The safety data sheet for similar compounds like “Methyl 3-(bromomethyl)benzoate” suggests that it is harmful if swallowed, causes severe skin burns and eye damage, may cause respiratory irritation, and may cause an allergic skin reaction.

Mechanism of Action

Target of Action

Many similar compounds are used in the synthesis of more complex molecules, including pharmaceuticals, through reactions such as the suzuki-miyaura cross-coupling .

Mode of Action

Without specific information on “3-(Bromomethyl)-5-fluorobenzoic acid”, it’s hard to say exactly how it interacts with its targets. In a suzuki-miyaura cross-coupling reaction, a carbon-carbon bond is formed between the boronic acid or boronate ester and a halide or pseudohalide .